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An In-depth Technical Guide to L-Histidinamide Dihydrochloride (H-His-NH2·2HCl)

For Researchers, Scientists, and Drug Development Professionals

Introduction
L-Histidinamide dihydrochloride (H-His-NH2·2HCl) is the dihydrochloride salt of L-

Histidinamide, an amino acid derivative of L-Histidine. In peptide chemistry, the "H-" prefix

denotes a free amino group at the N-terminus, and "-NH2" signifies a carboxamide group at the

C-terminus. This compound is a valuable building block in biochemical research and

pharmaceutical development.[1] It serves as a precursor in the synthesis of peptides and other

complex molecules and is utilized in cell culture media formulations.[1]

It is crucial to distinguish L-Histidinamide dihydrochloride from Histamine dihydrochloride, the

decarboxylation product of L-Histidine. While structurally related, they are distinct compounds

with different chemical properties and biological activities. This guide will focus exclusively on

the properties and structure of L-Histidinamide dihydrochloride.

Chemical Structure and Properties
L-Histidinamide dihydrochloride is characterized by a protonated α-amino group, an imidazole

side chain, and a C-terminal amide. The dihydrochloride salt form generally ensures higher

solubility in aqueous solutions.[1]
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Caption: Chemical Structure of L-Histidinamide Dihydrochloride

Physicochemical Properties
Quantitative data for L-Histidinamide dihydrochloride is not as widely published as for its parent

amino acid, L-Histidine. The following table summarizes available data for L-Histidinamide

dihydrochloride and related compounds for comparison.

Property
L-Histidinamide
Dihydrochloride (H-His-
NH2·2HCl)

L-Histidine (Parent
Compound)

CAS Number 71666-95-0 71-00-1

Molecular Formula C₆H₁₂Cl₂N₄O C₆H₉N₃O₂

Molecular Weight 227.09 g/mol 155.15 g/mol [2]

Appearance Solid
White crystalline or crystalline

powder[3]

Melting Point Data not available
~282-288 °C (decomposes)[2]

[3]

Solubility Soluble in DMSO.[4][5]

Soluble in water (4.3 g/100 mL

at 25°C); very slightly soluble

in ethanol; insoluble in ether.[3]

pKa Values (at 25°C) Data not available

pKa₁ (α-carboxyl) = 1.80pKa₂

(imidazole) = 6.04pKa₃ (α-

amino) = 9.33[6][7]

Biological Activity and Applications
L-Histidinamide dihydrochloride is primarily used as a chemical intermediate and building block

in research and development.[1][8]

Role in Drug Delivery
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A significant application of L-Histidinamide is in advanced drug delivery systems. Recently, it

was used to synthesize an ionizable cholesterol analog, 3β[L-histidinamide-carbamoyl]

cholesterol (Hchol).[5][9] When incorporated into lipid nanoparticles (LNPs), Hchol enhances

the intracellular delivery of mRNA.[9]

The imidazole side chain of histidine has a pKa near physiological pH, allowing it to act as a

proton sponge.[6][7] In the acidic environment of the endosome, the imidazole group becomes

protonated. This charge reversal is believed to destabilize the endosomal membrane,

facilitating the release of the LNP's cargo (e.g., mRNA) into the cytoplasm. This mechanism,

known as endosomal escape, is a critical step for the efficacy of many nanomedicines.[5][9]

The pKa values of LNPs formulated with Hchol were found to be approximately 6.03 and 6.61,

which is optimal for this effect.[9]

Caption: Enhanced mRNA delivery via Hchol-LNP endosomal escape.

Other Research Applications
Biochemical Research: It serves as a building block for synthesizing peptides and proteins

for studying enzyme functions and cellular processes.[1]

Pharmaceutical Development: The compound is explored for its role as a precursor in the

synthesis of various therapeutic agents.[1][8]

Cell Culture: It is used as a component in cell culture media to support cell growth and

viability.[1]

Experimental Protocols
Representative Synthesis of L-Histidinamide
Dihydrochloride
The synthesis of L-Histidinamide typically involves the protection of the amino and imidazole

groups of L-Histidine, followed by the amidation of the carboxylic acid, and subsequent

deprotection. A generalized workflow is presented below.

Caption: Generalized workflow for the synthesis of H-His-NH2·2HCl.
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Methodology Outline:

Protection: The α-amino group and the imidazole nitrogen of L-Histidine are protected using

standard protecting groups (e.g., Boc for the amino group, Trt or DNP for the imidazole ring)

to prevent side reactions.

Activation & Amidation: The carboxylic acid group is activated, often by conversion to an

active ester or acid chloride. This activated intermediate is then reacted with a source of

ammonia to form the amide.

Deprotection and Salt Formation: The protecting groups are removed, typically under acidic

conditions (e.g., using trifluoroacetic acid or hydrochloric acid). Treatment with excess

hydrochloric acid followed by precipitation from a non-polar solvent (like ether) or

crystallization yields the final L-Histidinamide dihydrochloride salt.[10]

Purification: The final product is purified by recrystallization to remove any remaining starting

materials or byproducts.[11] The purity can be assessed by techniques like TLC, HPLC, and

NMR.

Content Analysis (Titration)
A common method for quantifying L-Histidine derivatives is non-aqueous titration.

Protocol:

Accurately weigh the sample (approx. 105 mg) after drying.

Dissolve the sample in 3 mL of formic acid and 50 mL of glacial acetic acid.

Titrate the solution with 0.1 M perchloric acid.

Determine the endpoint using a potentiometer.

A blank titration should be performed for correction. Each mL of 0.1 M perchloric acid is

equivalent to 15.52 mg of L-Histidine.[3]

Safety and Handling
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L-Histidinamide dihydrochloride should be handled by personnel trained in laboratory

procedures. Standard safety precautions should be observed.

Hazard Statements: May cause skin, eye, and respiratory irritation.[4]

Precautionary Measures:

Avoid breathing dust.

Wear protective gloves, eye protection, and face protection.[12]

Use in a well-ventilated area.

Store in a cool, dry place under an inert atmosphere.[13]

For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the

supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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